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Introduction

1-Phenethyl-4-propionyloxypiperidine, also known by synonyms such as 1-P-4-POP and 1-
Phenethylpiperidin-4-yl propionate, is an analytical reference standard structurally related to
potent synthetic opioids.[1] It is primarily recognized as a byproduct in the synthesis of fentanyl,
a powerful opioid analgesic.[1] Due to its association with illicit fentanyl production, this
compound is of significant interest to forensic chemists, toxicologists, and law enforcement
agencies. Its pharmacological profile is not extensively characterized in publicly available
literature, necessitating further research to fully understand its potential biological activity. This
guide provides a comprehensive overview of the available technical information on 1-
Phenethyl-4-propionyloxypiperidine, including its chemical properties, analytical data, and
the experimental protocols that would be employed for its synthesis and pharmacological
characterization.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 1-Phenethyl-4-

propionyloxypiperidine is presented in the table below. This data is essential for its

identification, handling, and use in experimental settings.

Property Value Reference
1-(2-phenylethyl)piperidin-4-yl

IUPAC Name [1-(2-phenylethyl)pip yll
propanoate
1-P-4-POP, 1-

Synonyms Phenethylpiperidin-4-yI [1]
propionate

CAS Number 1462260-87-2 [1]

Molecular Formula C16H23NO2 [1]

Molecular Weight 261.4 g/mol [1]
Solid (commercially available

Appearance ]
as a solution)

) >98% (as a reference

Purity [1]
standard)

Solubility Soluble in methanol [1]

Storage -20°C [1]

Synthesis

While 1-Phenethyl-4-propionyloxypiperidine is a known byproduct of fentanyl synthesis, a

specific and detailed experimental protocol for its targeted synthesis is not readily available in

peer-reviewed literature. However, its structure suggests a straightforward synthesis from

commercially available precursors. The logical synthetic route would involve two main steps:

the N-alkylation of 4-hydroxypiperidine followed by esterification of the hydroxyl group.

Proposed Synthetic Pathway
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Proposed Synthesis of 1-Phenethyl-4-propionyloxypiperidine

4-Hydroxypiperidine Phenethyl Bromide

N-Alkylation
(Base, Solvent)

1-Phenethyl-4-hydroxypiperidine Propionyl Chloride or Propionic Anhydride

Esterification
(Base, Solvent)

1-Phenethyl-4-propionyloxypiperidine

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 1-Phenethyl-4-propionyloxypiperidine.

Experimental Protocol: Synthesis of 1-Phenethyl-4-
hydroxypiperidine (Intermediate)

This protocol is adapted from general procedures for the N-alkylation of piperidines.

o Reaction Setup: To a solution of 4-hydroxypiperidine (1.0 eq) in a suitable aprotic solvent
(e.g., acetonitrile or dimethylformamide) is added a non-nucleophilic base (e.g., potassium
carbonate or triethylamine, 2-3 eq).

o Addition of Alkylating Agent: Phenethyl bromide (1.1 eq) is added dropwise to the stirred
reaction mixture at room temperature.

¢ Reaction Conditions: The reaction mixture is heated to reflux and stirred for 12-24 hours,
with reaction progress monitored by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the
inorganic salts are removed by filtration. The solvent is evaporated under reduced pressure.
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 Purification: The crude product is purified by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1-
phenethyl-4-hydroxypiperidine.

Experimental Protocol: Synthesis of 1-Phenethyl-4-
propionyloxypiperidine

This protocol describes the esterification of the intermediate alcohol.

¢ Reaction Setup: To a solution of 1-phenethyl-4-hydroxypiperidine (1.0 eq) in a dry aprotic
solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen
or argon) is added a non-nucleophilic base (e.g., triethylamine or pyridine, 1.5 eq). The
mixture is cooled to 0°C.

» Addition of Acylating Agent: Propionyl chloride or propionic anhydride (1.2 eq) is added
dropwise to the stirred reaction mixture.

e Reaction Conditions: The reaction is allowed to warm to room temperature and stirred for 4-
12 hours. Reaction progress is monitored by TLC or GC-MS.

o Work-up: The reaction is quenched by the slow addition of water or a saturated aqueous
solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is
extracted with the same organic solvent. The combined organic layers are washed with
brine, dried over anhydrous sodium sulfate, and filtered.

» Purification: The solvent is removed under reduced pressure, and the resulting crude product

is purified by column chromatography on silica gel to afford the final product, 1-phenethyl-4-
propionyloxypiperidine.

Analytical Data

Comprehensive analytical characterization is crucial for the unambiguous identification of 1-
Phenethyl-4-propionyloxypiperidine. Below is a summary of expected and reported
analytical data.
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Analytical Technique

Key Findings/Data

Gas Chromatography-Mass Spectrometry (GC-
MS)

Expected to show a molecular ion peak (M+) at
m/z 261, with characteristic fragmentation
patterns including the loss of the propionyloxy
group and fragmentation of the piperidine ring

and phenethyl side chain.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H NMR: Signals corresponding to the aromatic
protons of the phenethyl group, the aliphatic
protons of the piperidine ring and phenethyl
chain, and the ethyl protons of the propionyl
group. 3C NMR: Resonances for the aromatic
carbons, the carbons of the piperidine ring, the
aliphatic carbons of the phenethyl group, and

the carbonyl and ethyl carbons of the propionyl

group.

Infrared (IR) Spectroscopy

A strong absorption band characteristic of the
ester carbonyl group (C=0) is expected around
1730-1750 cm~1, C-H stretching and bending
vibrations for the aromatic and aliphatic portions

of the molecule will also be present.

Pharmacological Profile

The pharmacological activity of 1-Phenethyl-4-propionyloxypiperidine has not been

extensively reported in the scientific literature. However, its structural similarity to fentanyl

suggests that it may possess activity at opioid receptors, particularly the mu-opioid receptor

(MOR). A thorough pharmacological evaluation would be necessary to determine its binding

affinity, functional activity, and potential for producing opioid-like effects.

Opioid Receptor Signaling Pathways

Opioid receptors, including the mu-opioid receptor, are G protein-coupled receptors (GPCRS).

Upon activation by an agonist, they initiate a cascade of intracellular signaling events. The two

primary pathways are the G protein-dependent pathway and the B-arrestin-dependent pathway.
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Generalized Mu-Opioid Receptor Signaling Pathways
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Caption: Generalized signaling pathways of the mu-opioid receptor.
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G Protein-Dependent Signaling: Activation of the mu-opioid receptor leads to the coupling of
inhibitory G proteins (Gi/o). This inhibits the enzyme adenylyl cyclase, resulting in decreased
intracellular levels of cyclic AMP (cCAMP).[2] The reduction in cCAMP leads to decreased activity
of protein kinase A (PKA), which is thought to be a primary mechanism for the analgesic effects
of opioids.

B-Arrestin-Dependent Signaling: Following agonist binding and G protein activation, the
receptor is phosphorylated by G protein-coupled receptor kinases (GRKS). This
phosphorylation promotes the recruitment of B-arrestin proteins to the receptor. B-arrestin
binding uncouples the receptor from G proteins, leading to desensitization, and also mediates
receptor internalization. The (-arrestin pathway is implicated in some of the adverse effects of
opioids, such as tolerance and respiratory depression.[3]

Experimental Protocols for Pharmacological
Characterization

To determine the pharmacological profile of 1-Phenethyl-4-propionyloxypiperidine, a series
of in vitro assays would be conducted.

This assay is used to determine the binding affinity (Ki) of the compound for opioid receptors.

o Materials:

o

Cell membranes prepared from cells expressing the human mu-opioid receptor (hMOR).
o Aradiolabeled opioid ligand (e.g., [BH]-DAMGO or [3H]-diprenorphine).

o Test compound (1-Phenethyl-4-propionyloxypiperidine) at various concentrations.

o Incubation buffer (e.g., Tris-HCI buffer).

o Non-specific binding control (e.g., naloxone).

o Glass fiber filters.

o Scintillation counter.
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e Protocol:

o Cell membranes are incubated with the radioligand and varying concentrations of the test
compound.

o The mixture is incubated to allow for binding to reach equilibrium.
o The bound and free radioligand are separated by rapid filtration through glass fiber filters.
o The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

o The concentration of the test compound that inhibits 50% of the specific binding of the
radioligand (ICso) is determined.

o The ICso value is converted to the inhibition constant (Ki) using the Cheng-Prusoff
equation.

This assay measures the ability of the compound to act as an agonist or antagonist at the mu-
opioid receptor by quantifying its effect on cAMP levels.

o Materials:

o Whole cells expressing the human mu-opioid receptor (e.g., HEK293 or CHO cells).

[¢]

Forskolin (to stimulate adenylyl cyclase and increase basal CAMP levels).

[¢]

Test compound at various concentrations.

[e]

A known MOR agonist (e.g., DAMGO) for antagonist testing.

o

CAMP detection kit (e.g., HTRF, ELISA, or LANCE).
o Protocol (Agonist Mode):
o Cells are pre-treated with forskolin.

o The cells are then treated with varying concentrations of the test compound.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o After incubation, the cells are lysed, and the intracellular cAMP concentration is measured

using a detection Kkit.

o The concentration-response curve is plotted to determine the ECso (concentration for 50%
of maximal effect) and Emax (maximal effect) of the compound.

This assay assesses the ability of the compound to promote the interaction between the mu-

opioid receptor and B-arrestin.
e Materials:

o Cells engineered to express the mu-opioid receptor fused to a reporter fragment and [3-
arrestin fused to a complementary reporter fragment (e.g., PathHunter® or Tango™ assay

systems).
o Test compound at various concentrations.
o Substrate for the reporter enzyme.
o Luminometer or fluorometer.
e Protocol:
o The engineered cells are treated with varying concentrations of the test compound.

o Upon agonist-induced receptor activation and phosphorylation, B-arrestin is recruited to
the receptor, bringing the two reporter fragments into proximity and generating a
measurable signal (e.g., luminescence or fluorescence).

o The signal is quantified, and a concentration-response curve is generated to determine the
ECso and Emax for B-arrestin recruitment.

Quantitative Data

As of the date of this guide, there is no publicly available quantitative pharmacological data
(e.g., Ki, ECso, Emax) for 1-Phenethyl-4-propionyloxypiperidine at any opioid receptor. The
tables below are provided as templates for how such data would be presented once it becomes
available through the experimental protocols described above.
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Table 6.1: Opioid Receptor Binding Affinities (Ki) of 1-Phenethyl-4-propionyloxypiperidine

Receptor Ki (nM)

Mu (W) Data not available
Delta (d) Data not available
Kappa (k) Data not available

Table 6.2: In Vitro Functional Activity of 1-Phenethyl-4-propionyloxypiperidine at the Mu-
Opioid Receptor

Emax (% of control

Assay ECso (nM) )
agonist)
CAMP Inhibition Data not available Data not available
B-Arrestin Recruitment Data not available Data not available
Conclusion

1-Phenethyl-4-propionyloxypiperidine is a compound of forensic and pharmacological
interest due to its structural relationship to fentanyl and its presence as a byproduct in illicit
fentanyl synthesis. While its chemical properties are documented, and analytical methods for
its identification are established, a significant gap exists in the understanding of its
pharmacological profile. The experimental protocols outlined in this guide provide a framework
for the synthesis and comprehensive in vitro characterization of this compound. Future
research focused on determining its opioid receptor binding affinities and functional activities is
crucial to fully assess its potential biological effects and its significance in the context of the
ongoing opioid crisis. Such data will be invaluable to researchers, clinicians, and public health
officials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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